Cas no 1228-02-0 (1-Piperidinebutanenitrile,a-(1-methylpropyl)-a-phenyl-)

• Product name: 1-Piperidinebutanenitrile,a-(1-methylpropyl)-a-phenyl-
• CAS No: 1228-02-0
• MF: C₁₉H₂₈N₂
• MW: 284.439024925232
• CID: 191263
• PubChem ID: 103752

1-Piperidinebutanenitrile,a-(1-methylpropyl)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinebutanenitrile,a-(1-methylpropyl)-a-phenyl-
• 2-Phenyl-2-(2-piperidinoethyl)-3-methylvaleronitrile
• 3-methyl-2-phenyl-2-(2-piperidin-1-ylethyl)pentanenitrile
• 3-METHYL-2-PHENYL-2-[2-(PIPERIDIN-1-YL)ETHYL]PENTANENITRILE
• Valeronitrile, 2-phenyl-2-(2-piperidinoethyl)-3-methyl-
• 1-Piperidinebutanenitrile, alpha-(1-methylpropyl)-alpha-phenyl-
• Valeronitrile, 3-methyl-2-phenyl-2-(2-piperidinoethyl)-
• BRN 1253289
• 1228-02-0
• DTXSID00924277

• Inchi： InChI=1S/C19H28N2/c1-3-17(2)19(16-20,18-10-6-4-7-11-18)12-15-21-13-8-5-9-14-21/h4,6-7,10-11,17H,3,5,8-9,12-15H2,1-2H3
• InChI Key： JHWFWJSHRYEDOF-UHFFFAOYSA-N
• SMILES： C1CCN(CCC(C2C=CC=CC=2)(C#N)C(CC)C)CC1

Computed Properties

• Exact Mass: 284.22544
• Monoisotopic Mass: 284.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 0.982
• Boiling Point: 421.7°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.517
• PSA: 27.03